1,1'-(3-Methyl-1-propene-1,3-diyl)bis-benzene

• IUPAC Name: 3-phenylbut-1-enylbenzene
• InChI: InChI=1S/C16H16/c1-14(16-10-6-3-7-11-16)12-13-15-8-4-2-5-9-15/h2-14H,1H3
• InChI Key: GNQWHYWLSGTMSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C=CC1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C16H16
• DSSTOX Substance ID: DTXSID40871195
• Molecular Weight: 208.30 g/mol
• CAS RN: 7614-93-9

Description

1,1'-(3-Methyl-1-propene-1,3-diyl)bis-benzene is a useful research compound. Its molecular formula is C16H16 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Silver-selective Membrane Electrodes

1,1'-(3-Methyl-1-propene-1,3-diyl)bis-benzene derivatives are utilized in creating silver(I) ion sensors in membrane-based ion-selective electrodes. These compounds exhibit good sensitivity, detection limits, reproducibility, and selectivity in recognizing silver(I) ions, as seen in acyclic dithia benzene derivatives such as 1,3-bis[(ethylthio)methyl]benzene and related compounds (Casabó et al., 1994).

Synthesis Optimization in Industrial Applications

The compound is used in the synthesis of 1,3-Bis(isocyanatomethyl)benzene, which is significant in optical polymer composite materials, construction, and automotive industries. Research targets the development of a safe, convenient, and environmentally friendly synthesis route for this compound, optimizing factors like molar ratio, reaction temperature, and time (Jianxun et al., 2018).

Molecular Structure Analysis and Binding Character

In the field of molecular chemistry, derivatives of 1,1'-(3-Methyl-1-propene-1,3-diyl)bis-benzene, such as 1,3-Bis[(1-uracilyl)methyl)]benzene, are synthesized and studied for their conformations and binding characters. These studies involve X-ray, NMR spectroscopy, and molecular modeling, highlighting the compound's versatility in chemical analysis (Kumar et al., 1999).

Coordination Polymers and Luminescent Properties

The compound finds application in the creation of coordination polymers, which are characterized by their structural, luminescent, and magnetic properties. This involves creating frameworks that can be simplified to various network types, demonstrating the compound's utility in advanced material science (He et al., 2020).

Catalysis in Organic Reactions

1,1'-(3-Methyl-1-propene-1,3-diyl)bis-benzene derivatives are significant in catalysis, particularly in asymmetric reactions in organic chemistry. For instance, its derivatives are used in palladium and platinum complexes for catalyzing reactions like the asymmetric aldol reaction of methyl isocyanoacetate and aldehydes (Longmire et al., 1998).